Cas no 1193390-17-8 (2,6-Difluoro-N-methylaniline hydrochloride)

• Product Name: 2,6-Difluoro-N-methylaniline hydrochloride
• CAS No: 1193390-17-8
• MF: C₇H₈ClF₂N
• MW: 179.594927787781
• MDL: MFCD12912996
• CID: 4562611
• PubChem ID: 45791905
• Update Time: 2025-10-25

2,6-Difluoro-N-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-methylaniline hydrochloride
• NE15628
• AK00799156
• 1193390-17-8
• 2,6-Difluoro-N-methylanili ne hydrochloride
• AKOS037645975
• AS-65366
• C77614
• 2,6-Difluoro-N-methylaniline HCl
• 2,6-difluoro-N-methylaniline;hydrochloride
• EN300-51661
• 2,6-difluoro-N-methylanilinehydrochloride
• Z752942386
• CS-0139156
• 2,6-Difluoro-N-methylaniline hydrochloride

• MDL： MFCD12912996
• Inchi： 1S/C7H7F2N.ClH/c1-10-7-5(8)3-2-4-6(7)9;/h2-4,10H,1H3;1H
• InChI Key： ZZFOBJPJVHXBFA-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=C(C=1NC)F

Computed Properties

• Exact Mass: 179.0313333g/mol
• Monoisotopic Mass: 179.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2,6-Difluoro-N-methylaniline hydrochloride

2,6-Difluoro-N-methylaniline Hydrochloride: A Comprehensive Overview

The compound 2,6-Difluoro-N-methylaniline hydrochloride, identified by the CAS number 1193390-17-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a central aniline ring with two fluorine atoms at the 2 and 6 positions, along with an N-methyl group attached to the nitrogen atom. The hydrochloride salt form enhances its solubility and stability, making it suitable for various chemical and biological studies.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 2,6-Difluoro-N-methylaniline hydrochloride in medicinal chemistry. Fluorine substitution is known to improve drug-like properties such as lipophilicity and metabolic stability. In this compound, the fluorine atoms at the 2 and 6 positions create a highly symmetrical structure, which may contribute to its unique electronic properties. This symmetry could play a crucial role in its interaction with biological targets, making it a promising candidate for drug design.

The synthesis of 2,6-Difluoro-N-methylaniline hydrochloride involves a multi-step process that typically begins with the fluorination of an aniline derivative. Advanced techniques such as electrophilic fluorination or nucleophilic aromatic substitution are employed to introduce the fluorine atoms at specific positions. The N-methylation step is then carried out using methylating agents like methyl iodide or dimethyl sulfate. The final step involves protonation with hydrochloric acid to form the hydrochloride salt, ensuring optimal solubility for downstream applications.

In terms of physical properties, 2,6-Difluoro-N-methylaniline hydrochloride exhibits a melting point of approximately 245°C and a boiling point around 450°C under standard conditions. Its solubility in water is moderate, but it dissolves readily in organic solvents like dichloromethane and acetonitrile. These properties make it suitable for use in various chemical reactions and analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry.

The biological activity of 2,6-Difluoro-N-methylaniline hydrochloride has been explored in recent research studies. It has shown potential as a lead compound in the development of novel drugs targeting various therapeutic areas. For instance, studies have demonstrated its ability to modulate enzyme activity and interact with key receptors involved in disease pathways. Its fluorinated structure contributes to enhanced bioavailability and reduced susceptibility to metabolic degradation, which are critical factors in drug design.

In conclusion, 2,6-Difluoro-N-methylaniline hydrochloride, with its unique structural features and promising biological properties, represents a valuable compound in contemporary chemical research. Its applications span across drug discovery, material science, and analytical chemistry. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing scientific knowledge and therapeutic innovations.